Cas no 2248172-99-6 ((2S)-2,4-Dimethyl-4-phenylpentanoic acid)

• Product Name: (2S)-2,4-Dimethyl-4-phenylpentanoic acid
• CAS No: 2248172-99-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6369561
• PubChem ID: 137939616
• Update Time: 2025-10-30

(2S)-2,4-Dimethyl-4-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505841
• (2S)-2,4-Dimethyl-4-phenylpentanoic acid
• 2248172-99-6

• Inchi： 1S/C13H18O2/c1-10(12(14)15)9-13(2,3)11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,14,15)/t10-/m0/s1
• InChI Key： MZKXIIFRTUHSAC-JTQLQIEISA-N
• SMILES： OC([C@@H](C)CC(C)(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-2,4-Dimethyl-4-phenylpentanoic acid

(2S)-2,4-Dimethyl-4-phenylpentanoic Acid: A Comprehensive Overview

The compound (2S)-2,4-Dimethyl-4-phenylpentanoic Acid, with the CAS number NO2248172-99-6, is a structurally unique organic compound that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its pentanoic acid backbone, with a phenyl group attached at the 4th position and methyl groups at positions 2 and 4. The stereochemistry at the 2nd carbon (S configuration) adds another layer of complexity to its structure, making it a valuable molecule for both academic and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2S)-2,4-Dimethyl-4-phenylpentanoic Acid. Researchers have employed asymmetric catalysis techniques to achieve high enantioselectivity during the synthesis process. These methods not only enhance the purity of the compound but also reduce the environmental footprint associated with traditional synthetic routes. The ability to produce this compound in large quantities with high stereoselectivity has opened new avenues for its application in drug discovery and material science.

In terms of pharmacological applications, (2S)-2,4-Dimethyl-4-phenylpentanoic Acid has shown promise as a lead compound in the development of novel therapeutic agents. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to modulate cellular signaling pathways has been explored in recent research, highlighting its potential as a bioactive agent in precision medicine.

The structural features of (2S)-2,4-Dimethyl-4-phenylpentanoic Acid also make it an attractive molecule for material science applications. Its combination of hydrophobic and hydrophilic groups allows for versatile interactions in polymer systems. Recent research has focused on incorporating this compound into biodegradable polymers for use in biomedical devices and drug delivery systems. The unique properties of this compound enable the creation of materials with tailored mechanical and degradation profiles, which are highly desirable in advanced medical applications.

From an analytical standpoint, the characterization of (2S)-2,4-Dimethyl-4-phenylpentanoic Acid has been significantly enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and stereochemistry. These advancements have not only improved our understanding of the compound but also facilitated its quality control in industrial settings.

In conclusion, (2S)-2,4-Dimethyl-4-phenylpentanoic Acid stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in future innovations within chemistry and pharmacology.